Cas no 1263177-88-3 ((1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late)

(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late structure
1263177-88-3 structure
Product Name:(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late
CAS No:1263177-88-3
MF:C15H22BrN3O4
MW:388.256883144379
CID:3159938
PubChem ID:71305337
Update Time:2025-04-21

(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late Chemical and Physical Properties

Names and Identifiers

    • (1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxy late
    • 1-Bromo-6,7-Dihydro-5H,9H-Imidazo[1,5-A][1,4]Diazepine-6,8-Dicarboxylic Acid 8-Tert-Butyl Ester 6-Ethyl Ester(WX140864)
    • 1263177-88-3
    • MDL: MFCD18792925
    • Inchi: 1S/C15H22BrN3O4/c1-5-22-13(20)10-6-18(14(21)23-15(2,3)4)8-11-12(16)17-9-19(11)7-10/h9-10H,5-8H2,1-4H3
    • InChI Key: XXQDDGYSUZFUIV-UHFFFAOYSA-N
    • SMILES: BrC1=C2CN(C(=O)OC(C)(C)C)CC(C(=O)OCC)CN2C=N1

Computed Properties

  • Exact Mass: 387.07937Da
  • Monoisotopic Mass: 387.07937Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 73.7Ų
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